2-(4-Ethoxyphenyl)-2-oxoacetic acid
Description
2-(4-Ethoxyphenyl)-2-oxoacetic acid (CAS: Not explicitly provided; referenced as discontinued product ) is an aryl-substituted oxoacetic acid derivative. Its molecular formula is inferred as C₁₀H₁₀O₄ (based on structural analogs like 2-(4-ethylphenyl)-2-oxoacetic acid, C₁₀H₁₀O₃ ). The compound features an ethoxy group (-OCH₂CH₃) at the para position of the phenyl ring, bonded to a 2-oxoacetic acid backbone.
Properties
CAS No. |
70080-55-6 |
|---|---|
Molecular Formula |
C10H10O4 |
Molecular Weight |
194.18 g/mol |
IUPAC Name |
2-(4-ethoxyphenyl)-2-oxoacetic acid |
InChI |
InChI=1S/C10H10O4/c1-2-14-8-5-3-7(4-6-8)9(11)10(12)13/h3-6H,2H2,1H3,(H,12,13) |
InChI Key |
ISHDMYCQBZTUSC-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physical Properties
Key analogs include 2-aryl-2-oxoacetic acids with varying substituents (methoxy, fluoro, chloro, nitro). Selected examples:
Key Observations :
- Electron-withdrawing groups (e.g., -NO₂, -Cl) increase acidity and reactivity compared to electron-donating groups (-OCH₃, -OCH₂CH₃) .
- Ethoxy vs.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
